Cas no 459795-96-1 (1-((4-chlorophenyl)sulfonyl)-4-tosylpiperazine)

• Product Name: 1-((4-chlorophenyl)sulfonyl)-4-tosylpiperazine
• CAS No: 459795-96-1
• MF: C₁₇H₁₉ClN₂O₄S₂
• MW: 414.926760911942
• CID: 3078168
• PubChem ID: 1966578
• Update Time: 2025-04-21

1-((4-chlorophenyl)sulfonyl)-4-tosylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-((4-chlorophenyl)sulfonyl)-4-tosylpiperazine
• 1-(4-Chloro-benzenesulfonyl)-4-(toluene-4-sulfonyl)-piperazine
• 1-(4-chlorophenyl)sulfonyl-4-(4-methylphenyl)sulfonylpiperazine
• 459795-96-1
• AKOS000667706
• STK171567
• Oprea1_747171
• Oprea1_864796
• 1-(4-CHLOROBENZENESULFONYL)-4-(4-METHYLBENZENESULFONYL)PIPERAZINE
• AT-057/43318503
• 1-[(4-chlorophenyl)sulfonyl]-4-[(4-methylphenyl)sulfonyl]piperazine

• Inchi： 1S/C17H19ClN2O4S2/c1-14-2-6-16(7-3-14)25(21,22)19-10-12-20(13-11-19)26(23,24)17-8-4-15(18)5-9-17/h2-9H,10-13H2,1H3
• InChI Key： KVFZAWQGDICWQX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(N1CCN(CC1)S(C1C=CC(C)=CC=1)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 414.0474771Da
• Monoisotopic Mass: 414.0474771Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 663
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 91.5Ų